Cas no 5917-65-7 (Propane,1-methoxy-2,2-dinitro-)

• Product Name: Propane,1-methoxy-2,2-dinitro-
• CAS No: 5917-65-7
• MF: C₁₅H₁₃FN₂O₂
• MW: 272.274327039719
• CID: 383125
• PubChem ID: 2217997
• Update Time: 2025-04-19

Propane,1-methoxy-2,2-dinitro- Chemical and Physical Properties

Names and Identifiers

• Propane,1-methoxy-2,2-dinitro-
• ethanediamide, N~1~-(2-fluorophenyl)-N~2~-(phenylmethyl)-
• N-benzyl-N'-(2-fluorophenyl)oxamide
• SR-01000508294-1
• 5917-65-7
• SR-01000508294
• DTXSID20367026
• Cambridge id 5917657
• AKOS000341547
• N-benzyl-N'-(2-fluorophenyl)ethanediamide

• Inchi： 1S/C15H13FN2O2/c16-12-8-4-5-9-13(12)18-15(20)14(19)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19)(H,18,20)
• InChI Key： AESGMQYRVTZACO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 272.09619
• Monoisotopic Mass: 272.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.297
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• PSA: 58.2